2,4-Dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarbonitrile

• IUPAC Name: 2,4-dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarbonitrile
• InChI: InChI=1S/C7H3N3O2/c8-2-6-1-7(6,3-9)5(12)10-4(6)11/h1H2,(H,10,11,12)
• InChI Key: OBZYXZZEDIFHRY-UHFFFAOYSA-N
• Canonical SMILES: C1C2(C1(C(=O)NC2=O)C#N)C#N
• Molecular Formula: C7H3N3O2
• Molecular Weight: 161.12 g/mol

Description

“2,4-Dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarbonitrile” is a chemical compound. It is a fragment of many biologically active natural compounds such as ergot alkaloids, antibiotics, amino acids, and a wide class of pharmacologically active substances.

Synthesis Analysis

The synthesis of 6-substituted polycarbonitrile derivatives of 3-azabicyclo[3.1.0]hexane has been reported. The key step in the synthesis was the photochemical decomposition of CHF2-substituted pyrazolines.

Molecular Structure Analysis

The molecular formula of “2,4-Dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarbonitrile” is C7H3N3O2. The molecular weight is 161.12.

Chemical Reactions Analysis

The antiproliferative activity of 6-substituted polycarbonitrile derivatives of 3-azabicyclo[3.1.0]hexane was studied. It was established that the activity of the substances was directly related to the presence of a 6-substituent.

Scientific Research Applications

Synthesis Processes

The synthesis of 2,4-Dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarbonitrile and its derivatives has been a subject of interest in organic chemistry. One study details the synthesis of 6-Aryl-2-amino-4-(dicyanomethylidene)-3-azabicyclo[3.1.0]hex-2-ene-1,5-dicarbonitriles, which are closely related to the target compound, by treating amino-aryl derivatives with sulfuric acid in acetic acid (Bardasov, Alekseeva, & Ershov, 2019). Another related study explored the reaction of similar compounds with primary and secondary amines to form alkylamino derivatives (Bardasov, Alekseeva, Mikhailov, & Ershov, 2020).

Potential Applications

A study on the antiproliferative activity of 6-substituted polycarbonitrile derivatives of 3-azabicyclo[3.1.0]hexane, a structurally similar compound, found no significant antiproliferative activity, suggesting potential applications as antitussive and hypoglycemic drugs (Bardasov, Alekseeva, Ershov, & Mar'yasov, 2020).

Chemical Reactions and Properties

The compound's reactivity has been explored in various studies. For instance, a research on the base-promoted synthesis of nitrile-substituted cyclopropanes revealed a method for the general synthesis of dinitrile-substituted cyclopropanes, confirming the preliminary application of this method in the synthesis of the 2,4-dioxo-3-azabicyclo[3.1.0]hexane scaffold (Ye, Xu, Bai, Zhang, Wang, Qian, & Chen, 2022). Another study focused on the aminomethylation of 2,4-Dioxo-3-azaspiro[5.5]undecane-1,5-dicarbonitrile, leading to the synthesis of new diazaspiro derivatives (Khrustaleva, Frolov, Dotsenko, Aksenov, Aksenova, Krivokolysko, & Krivokolysko, 2018).

Mechanism of Action

The spectrum of activity of “2,4-Dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarbonitrile” is due to a variety of biological targets for this type of compounds, e.g., serotonin 5-HT and μ-opioid (CP-886,087) receptors, various enzymes (histone deacetylase, CHR-3996, dipeptidyl peptidase-IV), and proteins (poly-L-proline type II peptide).